Cas no 174265-97-5 ((R)-3-Cyclopropyl-2-hydroxypropanoic Acid)

• Product Name: (R)-3-Cyclopropyl-2-hydroxypropanoic Acid
• CAS No: 174265-97-5
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD17171014
• CID: 1359857
• PubChem ID: 22870961
• Update Time: 2025-10-28

(R)-3-Cyclopropyl-2-hydroxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2r)-3-cyclopropyl-2-hydroxypropanoic Acid
• (R)-a-Hydroxy-cyclopropanepropanoic acid
• (R)-3-Cyclopropyl-2-hydroxypropanoic Acid

• MDL： MFCD17171014
• Inchi： 1S/C6H10O3/c7-5(6(8)9)3-4-1-2-4/h4-5,7H,1-3H2,(H,8,9)/t5-/m1/s1
• InChI Key： URABTPLPEKSFHH-RXMQYKEDSA-N
• SMILES： O[C@@H](C(=O)O)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on (R)-3-Cyclopropyl-2-hydroxypropanoic Acid

Recent Advances in the Application of (R)-3-Cyclopropyl-2-hydroxypropanoic Acid (CAS: 174265-97-5) in Chemical Biology and Pharmaceutical Research

The compound (R)-3-Cyclopropyl-2-hydroxypropanoic Acid (CAS: 174265-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral hydroxy acid derivative, characterized by its cyclopropyl moiety and hydroxyl group, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its role as a key intermediate in the development of novel enzyme inhibitors, receptor modulators, and prodrugs, highlighting its importance in medicinal chemistry.

One of the most notable advancements involves the use of (R)-3-Cyclopropyl-2-hydroxypropanoic Acid in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that this compound can be efficiently incorporated into the scaffold of GABA_A receptor ligands, leading to enhanced selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of GABA_A α5 subtype-selective agonists using (R)-3-Cyclopropyl-2-hydroxypropanoic Acid as a critical chiral synthon. These compounds exhibited promising results in preclinical models of cognitive disorders, suggesting potential applications in neurodegenerative diseases.

In addition to its role in central nervous system (CNS) drug development, (R)-3-Cyclopropyl-2-hydroxypropanoic Acid has shown significant potential in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel β-lactamase inhibitors incorporating this chiral acid. The study revealed that the cyclopropyl group contributes to improved metabolic stability, while the hydroxyl group facilitates hydrogen bonding with key residues in the enzyme's active site. These findings open new avenues for combating antibiotic-resistant bacterial strains.

The pharmaceutical industry has also recognized the value of (R)-3-Cyclopropyl-2-hydroxypropanoic Acid in process chemistry. Several patents filed in 2023-2024 describe improved synthetic routes for large-scale production of this compound, with emphasis on green chemistry principles and asymmetric catalysis. Notably, a continuous flow chemistry approach developed by a European research team achieved >99% enantiomeric excess with significantly reduced solvent usage and reaction times compared to traditional batch methods.

Recent analytical advancements have further enhanced the utility of (R)-3-Cyclopropyl-2-hydroxypropanoic Acid in drug discovery. The development of sensitive LC-MS/MS methods for its quantification in biological matrices has facilitated pharmacokinetic studies of derivatives. Moreover, computational modeling studies have provided insights into the conformational preferences of this molecule, enabling more rational drug design approaches that leverage its three-dimensional structure.

Looking forward, the unique properties of (R)-3-Cyclopropyl-2-hydroxypropanoic Acid position it as a valuable tool in emerging areas such as targeted protein degradation and covalent inhibitor design. Ongoing research is exploring its incorporation into proteolysis-targeting chimeras (PROTACs) and molecular glues, where its rigid cyclopropyl ring may confer advantageous physicochemical properties. As the pharmaceutical industry continues to prioritize chiral building blocks with defined stereochemistry and diverse functionality, the importance of this compound is likely to grow in coming years.